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Compound of Interest

Compound Name: 2,3-Dibromohexane

Cat. No.: B1593665

Essential Safety and Handling Guide for 2,3-
Dibromohexane

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2,3-Dibromohexane, tailored for research and drug development professionals.
Adherence to these procedures is vital for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Chemical Properties

2,3-Dibromohexane is a halogenated hydrocarbon that presents several health and safety
risks. It is known to cause skin and eye irritation and may lead to respiratory irritation if inhaled.
[1][2][3] Proper handling and storage are essential to mitigate these risks.

Table 1: Physical and Chemical Properties of 2,3-Dibromohexane

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1593665?utm_src=pdf-interest
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock12573-23-dibromohexane.html
https://www.lgcstandards.com/medias/sys_master/root/h7c/hb3/11132573548574/SDS_CDN-D-7893-0.1G_ST-WB-MSDS-6948826-1-1-1/SDS-CDN-D-7893-0.1G-ST-WB-MSDS-6948826-1-1-1.PDF
https://aksci.com/sds/4832CC_SDS.pdf
https://www.benchchem.com/product/b1593665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Citations
Molecular Formula CeH12Br2 [415]
Molecular Weight 243.97 g/mol [5]

Boiling Point 90 °C @ 16 mmHg [1][41[6]
Density 1.581 g/mL at 25 °C [11[4116]
Flash Point 113 °C [1][4]

Sealed in a dry, well-ventilated
Storage [4][7]
area at room temperature.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to protect against the specific hazards of 2,3-
Dibromohexane.[8] The following table outlines the minimum required PPE.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale and Best
Practices

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn
over goggles if there is a

significant splash risk.

Protects against splashes and
vapors that can cause serious
eye irritation. Standard safety
glasses are insufficient.[9][10]
[11]

Hand Protection

Chemically resistant gloves.
Fluoroelastomer (Viton) or
multi-layer laminate (Norfoil)
gloves are recommended for
extended contact. Nitrile
gloves may be used for
incidental contact but should
be changed immediately upon

contamination.

Protects against skin irritation.
[1] Neoprene and butyl rubber
gloves offer poor resistance to
halogenated hydrocarbons and
should be avoided. Always
inspect gloves for tears or

punctures before use.

Body Protection

A flame-resistant lab coat or
chemical-resistant apron worn
over long-sleeved clothing and

full-length pants.

Provides a barrier against
spills and splashes.[9] All
clothing should be made of

non-synthetic materials.

Foot Protection

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

Respiratory Protection

Not typically required if work is
conducted within a certified

chemical fume hood.

If engineering controls are
insufficient or in the event of a
large spill, a NIOSH-approved
respirator with an organic
vapor cartridge is necessary.[9]
[12]

Operational and Disposal Plan

Follow this step-by-step guidance for the safe handling and disposal of 2,3-Dibromohexane.

Step 1: Preparation and Engineering Controls
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Designate a Work Area: All handling of 2,3-Dibromohexane must occur in a designated
area, such as a certified chemical fume hood, to ensure adequate ventilation.[12][13]

Assemble Materials: Before starting, ensure all necessary equipment, including PPE and
spill cleanup materials (inert absorbent like sand or silica gel), is readily accessible.[12]

Verify Safety Equipment: Confirm that a safety shower and eyewash station are
unobstructed and operational.

Step 2: Chemical Handling Protocol

Don PPE: Put on all required PPE as specified in Table 2 before opening the chemical
container.

Dispensing: Carefully dispense the required amount of 2,3-Dibromohexane, avoiding
splashes and the generation of aerosols.

Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and strong
bases.[7][10]

Prevent Ignition: Keep the compound away from heat, sparks, and open flames.[9][13]

Post-Handling: After use, tightly seal the container and decontaminate the work surface.
Wash hands and any exposed skin thoroughly with soap and water.[3][13]

Step 3: Waste Disposal

Segregate Waste: Collect all waste containing 2,3-Dibromohexane, including contaminated
consumables, in a dedicated, properly labeled, and sealed hazardous waste container.

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed
professional waste disposal service.[2]

Prohibited Disposal:Do not dispose of 2,3-Dibromohexane down the drain or with general
laboratory trash.[3][12]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.
The rinsate must be collected as hazardous waste. The rinsed container can then be
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recycled or disposed of according to institutional guidelines.[14]

Step 4: Emergency Procedures

» Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation occurs.
[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[13]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[3]

o Spill: Evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent
material. Collect the absorbed material into a closed container for disposal as hazardous
waste.[12]

Handling Workflow Visualization

The following diagram outlines the critical steps for safely managing 2,3-Dibromohexane in a
laboratory setting.
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Workflow for Handling 2,3-Dibromohexane
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Caption: Procedural workflow for 2,3-Dibromohexane from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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